1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(piperidin-1-yl)but-2-yn-1-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(4-piperidin-1-ylbut-2-ynyl)urea
• InChI: InChI=1S/C17H21N3O3/c21-17(18-8-2-5-11-20-9-3-1-4-10-20)19-14-6-7-15-16(12-14)23-13-22-15/h6-7,12H,1,3-4,8-11,13H2,(H2,18,19,21)
• InChI Key: URQXIIHSGKEZON-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC#CCNC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(piperidin-1-yl)but-2-yn-1-yl)urea is a chemical compound that has been the focus of scientific research in recent years. This compound has shown potential in various areas of research, including cancer treatment, neuroscience, and drug discovery.

Scientific Research Applications

Medicinal Chemistry Applications

This compound and its analogs have been explored for their potential in treating various diseases, particularly in the context of cancer therapy and anti-inflammatory properties. For instance, derivatives have been investigated for their ability to inhibit breast tumor metastasis by targeting the urokinase receptor. These compounds demonstrated significant effects in inhibiting cell growth, migration, and angiogenesis in breast cancer models, suggesting their utility as a base for developing novel anti-metastatic agents (Wang et al., 2011). Additionally, certain urea derivatives have shown promise as inhibitors of human and murine soluble epoxide hydrolase, indicating potential applications in reducing inflammatory pain and possibly in the treatment of chronic pain conditions (Rose et al., 2010).

Biochemical Applications

Research into the biochemical applications of this compound includes studies on its interaction with proteins and enzymes. For example, the modulation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor by a similar compound was found to ameliorate exercise-induced fatigue in mice. This suggests potential applications in sports medicine or as a therapeutic agent for conditions characterized by chronic fatigue (Fan et al., 2014).

Materials Science Applications

In the realm of materials science, derivatives of this compound have been investigated for their role as corrosion inhibitors on metal surfaces. Piperine derivatives, closely related in structure, were studied for their interaction with iron surfaces, demonstrating potential as green corrosion inhibitors. Such applications are crucial in protecting infrastructure and machinery from degradation, highlighting the versatility of these compounds beyond biomedical applications (Belghiti et al., 2018).